methyl 2-(2-oxo-2-(phenylamino)ethyl)-4-phenyl-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide

• IUPAC Name: methyl 2-(2-anilino-2-oxoethyl)-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C24H20N2O5S/c1-31-24(28)23-22(17-10-4-2-5-11-17)19-14-8-9-15-20(19)32(29,30)26(23)16-21(27)25-18-12-6-3-7-13-18/h2-15H,16H2,1H3,(H,25,27)
• InChI Key: HKTJKHFTOKRBJX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S(=O)(=O)N1CC(=O)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N2O5S
• Molecular Weight: 448.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings. It includes a benzothiadiazine-1,1-dioxide ring, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzothiadiazine-1,1-dioxide ring is a key structural feature. The compound also contains phenyl groups and an amine group, which can participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. The benzothiadiazine-1,1-dioxide ring, phenyl groups, and amine group can all participate in reactions. The specific reactions would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiadiazine-1,1-dioxide ring could influence its stability and reactivity. The specific properties would need to be determined experimentally.

Scientific Research Applications

Acetylcholinesterase Inhibition for Alzheimer’s Disease

• .

Antimicrobial Properties

• Investigating the antimicrobial potential of this compound could be valuable. .

Herbicidal Applications

• The compound’s benzothiazole moiety suggests potential herbicidal activity. .

Antioxidant Properties

• Antioxidants play a crucial role in preventing oxidative stress-related diseases. .

Plant Hormone Analog

• The compound’s indole moiety resembles indole-3-acetic acid, a plant hormone derived from tryptophan. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Mode of Action

It’s worth noting that thiazole derivatives, which share a similar structure, have been found to interact with various targets in the body, leading to a range of effects .

Biochemical Pathways

Thiazole derivatives have been found to interact with various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound may have similar properties, which could impact its bioavailability.

Result of Action

Thiazole derivatives have been found to have a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their biological activities, and study their mechanisms of action. This could lead to the development of new drugs with potential therapeutic applications.